ethyl 2-{[4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)butanoyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate

Specification

• Molecular Formula: C22H22N2O5S
• Molecular Weight: 426.5 g/mol
• IUPAC Name: ethyl 2-[4-(1,3-dioxoisoindol-2-yl)butanoylamino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• Standard InChI: InChI=1S/C22H22N2O5S/c1-2-29-22(28)18-15-9-5-10-16(15)30-19(18)23-17(25)11-6-12-24-20(26)13-7-3-4-8-14(13)21(24)27/h3-4,7-8H,2,5-6,9-12H2,1H3,(H,23,25)
• Standard InChI Key: JYVXHMRULMGITC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCC2)NC(=O)CCCN3C(=O)C4=CC=CC=C4C3=O

Introduction

Ethyl 2-{[4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)butanoyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate is a complex organic compound featuring multiple functional groups, including an ethyl ester, a cyclopentathiophene moiety, and an isoindole derivative. This compound is of interest in medicinal chemistry due to its potential biological activity.

Comparison with Similar Compounds

Similar compounds, such as ethyl 2-amino-4,5-dimethylthiophene-3-carboxylate, have been used in the synthesis of heterocyclic compounds with biological activities. The presence of a cyclopentathiophene moiety in the compound of interest suggests potential for similar applications.

Data Table: Comparison of Related Compounds

Compound	Molecular Formula	Molecular Weight	Potential Applications
Ethyl 2-{[4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)butanoyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate	Not specified	Approximately 468.56 g/mol	Medicinal chemistry, potential biological activity
Ethyl 2-amino-4,5-dimethylthiophene-3-carboxylate	C9H13NO2S	Not specified	Synthesis of heterocyclic compounds with biological activities
Ethyl 2-(3-phenylthioureido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate	C17H18N2O2S2	Not specified	Antifungal and antibacterial activities